Cas no 2680673-81-6 (benzyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate)

• Product Name: benzyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate
• CAS No: 2680673-81-6
• MF: C₁₆H₈F₃N₃O₂
• MW: 331.248833656311
• CID: 5620418
• PubChem ID: 165923211
• Update Time: 2025-06-13

benzyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate
• 2680673-81-6
• EN300-28295728

• Inchi： 1S/C16H8F3N3O2/c17-12-10(6-20)11(7-21)13(18)15(14(12)19)22-16(23)24-8-9-4-2-1-3-5-9/h1-5H,8H2,(H,22,23)
• InChI Key： MLNALKLFWNOBEN-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C#N)C(=C(C=1NC(=O)OCC1C=CC=CC=1)F)F

Computed Properties

• Exact Mass: 331.05686099g/mol
• Monoisotopic Mass: 331.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.9Ų

Additional information on benzyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate

Comprehensive Overview of Benzyl N-(3,4-Dicyano-2,5,6-Trifluorophenyl)Carbamate (CAS No. 2680673-81-6)

Benzyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate (CAS No. 2680673-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring dicyano and trifluorophenyl groups, this compound exhibits remarkable potential in the development of high-performance materials and bioactive molecules. Researchers are particularly interested in its applications as a building block for advanced drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The compound's carbamate functional group is a key feature that enhances its reactivity and versatility. This moiety is widely studied in medicinal chemistry due to its ability to form stable interactions with biological targets. Recent publications highlight its role in designing enzyme inhibitors and receptor modulators, addressing growing demand for treatments targeting metabolic disorders and neurological conditions. The presence of fluorine atoms in its structure contributes to improved metabolic stability and membrane permeability - critical factors in modern drug development strategies.

From a synthetic chemistry perspective, benzyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate serves as an excellent intermediate for heterocyclic compound synthesis. Its electron-withdrawing properties make it valuable for constructing complex molecular architectures through various coupling reactions. Laboratories focusing on green chemistry approaches have investigated solvent-free methods for its preparation, responding to industry demands for environmentally friendly synthetic protocols.

Analytical characterization of this compound reveals interesting physicochemical properties. The dicyano substitution pattern creates distinctive spectroscopic signatures that facilitate quality control in manufacturing processes. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its purity and structure, especially when used in sensitive applications such as pharmaceutical intermediates or electronic materials precursors.

In material science applications, the trifluorophenyl component of this molecule contributes to thermal stability and electronic properties. Researchers exploring organic semiconductors and liquid crystal technologies have incorporated similar fluorinated compounds to enhance performance characteristics. This aligns with current market trends toward flexible electronics and energy-efficient display technologies.

The storage and handling of benzyl N-(3,4-dicyano-2,5,6-trifluorophenyl)carbamate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should be followed, including the use of personal protective equipment and adequate ventilation. These precautions mirror the pharmaceutical industry's increasing emphasis on occupational health standards and process safety management.

Market analysis indicates growing demand for fluorinated fine chemicals like this compound, driven by expansion in the pharmaceutical and agrochemical sectors. Suppliers are responding by optimizing production scales and developing reliable quality assurance protocols. The compound's CAS registry number (2680673-81-6) serves as a unique identifier in global chemical databases, facilitating regulatory compliance and supply chain transparency.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development. The presence of multiple reactive sites offers opportunities for creating targeted delivery systems, a hot topic in precision medicine research. Additionally, its application in catalysis and polymer chemistry represents promising avenues for industrial innovation.

For researchers considering this compound, thorough literature review of recent patents and publications is recommended. The scientific community continues to uncover new applications for fluorinated carbamate derivatives, particularly in addressing challenges related to drug resistance and pest management. Proper documentation of experimental procedures and results will contribute to the growing body of knowledge about this versatile chemical entity.